Cas no 105467-73-0 (Benz[a]oxireno[3,4]benz[1,2-j]acridine-2,3-diol,1a,2,3,13c-tetrahydro-, (1aR,2S,3R,13cS)-rel-)

• Product name: Benz[a]oxireno[3,4]benz[1,2-j]acridine-2,3-diol,1a,2,3,13c-tetrahydro-, (1aR,2S,3R,13cS)-rel-
• CAS No: 105467-73-0
• MF: C₂₁H₁₅NO₃
• MW: 329.348705530167
• CID: 230079
• PubChem ID: 3036704

Benz[a]oxireno[3,4]benz[1,2-j]acridine-2,3-diol,1a,2,3,13c-tetrahydro-, (1aR,2S,3R,13cS)-rel- Chemical and Physical Properties

Names and Identifiers

• Benz[a]oxireno[3,4]benz[1,2-j]acridine-2,3-diol,1a,2,3,13c-tetrahydro-, (1aR,2S,3R,13cS)-rel-
• Benz[a]oxireno[3,4]benz[1,2-j]acridine-2,3-diol,1a,2,3,13c-tetrahydro-, (1aa,2a,3b,13ca)- (9CI)
• CCRIS 3319
• 1a-alpha,2-alpha,3-beta,13c-alpha-Tetrahydrobenz(a)oxireno(3,4)benz(1,2-j)acridine-2,3-diol
• SYN-DIBENZ[A,J]ACRIDINE-3,4-DIOL-1,2-EPOXIDE
• 105467-73-0
• syn-Dibenz(a,j)acridine-3,4-diol-1,2-epoxide
• 1a,2,3,13c-Tetrahydrobenzo[a][1]benzoxireno[3,2-j]acridine-2,3-diol
• DTXSID30909552
• Benz(a)oxireno(3,4)benz(1,2-j)acridine-2,3-diol, 1a,2,3,13c-tetrahydro-, (1a-alpha,2-alpha,3-beta,13c-alpha)-

• Inchi： InChI=1S/C21H15NO3/c23-18-12-6-8-16-14(17(12)20-21(25-20)19(18)24)9-13-11-4-2-1-3-10(11)5-7-15(13)22-16/h1-9,18-21,23-24H/t18-,19+,20+,21-/m1/s1
• InChI Key： PIJVASQAQLIDRI-IVAOSVALSA-N
• SMILES： C1=CC=C2C3=CC4C5=C(C=CC=4N=C3C=CC2=C1)[C@@H](O)[C@H](O)[C@H]1O[C@@H]51

Computed Properties

• Exact Mass: 329.10519334g/mol
• Monoisotopic Mass: 329.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.9Ų
• XLogP3: 2.6